(2S,3R)-3-Methyloxolane-2-carbohydrazide
Description
(2S,3R)-3-Methyloxolane-2-carbohydrazide, also known as MOCH, is a chemical compound that has been used in scientific research for various purposes. It is a hydrazide derivative of oxolane and has been shown to have potential applications in the fields of medicine and biochemistry. In
Scientific Research Applications
Synthesis and Structural Analysis
The compound (2S,3R)-3-Methyloxolane-2-carbohydrazide, although not directly studied, is related to compounds that have been synthesized and characterized for various applications. For example, the synthesis and characterization of (E)-N’-(4-(dimethylamino)benzylidene)-5-methyl-1H-pyrazole-3-carbohydrazide have been reported, showcasing its potential in vibrational spectroscopy and biological evaluation. This compound exhibited in vitro antidiabetic and antioxidant activities, and molecular docking studies suggested anti-diabetic activity via inhibition of α-glucosidase enzyme, demonstrating the diverse potential applications of carbohydrazide derivatives in medicinal chemistry (Karrouchi et al., 2020).
Environmental and Industrial Applications
Another relevant study discusses 2-Methyloxolane (2-MeOx) as a sustainable lipophilic solvent for extracting natural products and food ingredients. It highlights the environmental and economic viability of using bio-based solvents, such as 2-MeOx, as alternatives to conventional petroleum-based solvents, pointing to the potential for this compound derivatives in green chemistry applications (Rapinel et al., 2020).
Biochemical Research
Research on methylglyoxal, a structurally related compound, provides insights into the biochemical implications of reactive carbonyl species, including their roles in metabolic networks, energy production, and cellular signaling. This research underlines the importance of studying compounds like this compound for understanding cellular biochemistry and the potential therapeutic implications (Kalapos, 1999).
properties
IUPAC Name |
(2S,3R)-3-methyloxolane-2-carbohydrazide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O2/c1-4-2-3-10-5(4)6(9)8-7/h4-5H,2-3,7H2,1H3,(H,8,9)/t4-,5+/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OUQWMKOHAKXSFF-UHNVWZDZSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCOC1C(=O)NN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CCO[C@@H]1C(=O)NN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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